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Compound of Interest

Compound Name: 2-Chlorostyrene

Cat. No.: B146407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chlorostyrene (CAS No. 2039-87-4). Adherence to these protocols is essential for ensuring

laboratory safety and regulatory compliance. 2-Chlorostyrene is a flammable, irritating, and

potentially carcinogenic compound that requires careful management.

Hazard Summary & Physical Properties
Understanding the inherent risks and physical characteristics of 2-Chlorostyrene is the first

step toward safe handling.
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Hazard Classification Description

Flammability

Flammable liquid and vapor. Vapors are heavier

than air and may travel to an ignition source and

flash back.[1][2] Above 58°C, explosive vapor/air

mixtures may form.[3]

Health Hazards

Causes skin and serious eye irritation.[4] May

cause respiratory tract irritation.[1] Harmful if

inhaled. Suspected of causing cancer.

Reactivity Hazards

May form explosive peroxides under certain

conditions.[3] Can polymerize when exposed to

acids or bases, which may generate fire or

explosion hazards.[3]

Environmental Hazards
Harmful to aquatic life with long-lasting effects.

[5]

Combustion Byproducts
On combustion, forms toxic and irritating gases

such as hydrogen chloride and phosgene.[3]

Property Value

Appearance Clear yellow liquid.[4]

CAS Number 2039-87-4.[3][6]

Molecular Formula C₈H₇Cl.[6]

Boiling Point 189 °C / 372.2 °F.[2]

Melting Point -63.1 °C / -81.6 °F.[2]

Flash Point 58 - 59 °C / 136.4 - 138.2 °F (closed cup).[2]

Density 1.08 g/mL at 25 °C.

Vapor Density 4.7 (Air = 1.0).

NIOSH REL (TWA) 50 ppm (285 mg/m³).[1]

NIOSH REL (STEL) 75 ppm (428 mg/m³).[1]
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Operational Plan: From Handling to Storage
A systematic approach is crucial when working with 2-Chlorostyrene. This section provides

procedural guidance for safe laboratory operations.

Engineering Controls & Work Practices
Ventilation: Always handle 2-Chlorostyrene in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[1][3]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[2]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[1][2] Use only non-sparking tools and explosion-proof electrical equipment.[1][2]

Hygiene: Do not eat, drink, or smoke in areas where 2-Chlorostyrene is handled.[3] Wash

hands and any exposed skin thoroughly after handling.[1][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Chlorostyrene.
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Body Area PPE Specification

Eye & Face Protection

Wear appropriate chemical safety goggles that

comply with OSHA's 29 CFR 1910.133 or

European Standard EN166.[1][2] A face shield

may also be required.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] Contaminated

work clothing should be removed and replaced

immediately.[6]

Respiratory Protection

Use a NIOSH or European Standard EN 149

approved respirator if ventilation is inadequate

or exposure limits are exceeded.[1] A filter

respirator for organic gases and vapors is

recommended.[3]

Handling & Storage Protocol
Handling: Ground and bond containers when transferring material to prevent static

discharge.[1][2] Avoid breathing vapors or mists.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[1][2] Recommended storage is under refrigeration at 2-8°C.[1] Protect

containers from direct sunlight and light exposure.[1][2][7]

Stabilization: 2-Chlorostyrene is often supplied with a stabilizer (e.g., hydroquinone) to

prevent polymerization. Store only if stabilized.[3]

Incompatibilities: Keep away from incompatible materials such as acids, bases, and

halogens.[2][7]

Emergency & Disposal Plan
Immediate and appropriate action during an emergency is critical. Follow these procedures for

exposures, spills, and waste disposal.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove the individual from the exposure area

to fresh air immediately.[1][2] If breathing is

difficult, administer oxygen. Seek medical

attention.[1] Do not use mouth-to-mouth

resuscitation.[1]

Skin Contact

Immediately remove all contaminated clothing

and shoes. Flush the affected skin with plenty of

soap and water for at least 15 minutes.[1][2]

Seek medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1] Remove contact

lenses if it is safe to do so. Seek medical

attention.[1][3]

Ingestion

Rinse the mouth with water. If the person is

conscious and alert, have them drink 2-4 cups

of milk or water.[1] Seek medical attention.

Spill & Leak Cleanup
Evacuate & Secure: Immediately evacuate the area and remove all sources of ignition.[1][3]

Ventilate: Ensure the area is well-ventilated.[1][3]

Contain Spill: Wearing appropriate PPE, absorb the spill with an inert, non-combustible

material such as dry sand or earth.[1][3]

Collect Waste: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for chemical waste.[1][2]

Prevent Contamination: Avoid runoff into storm sewers and ditches that lead to waterways.[1]
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Waste Disposal
Regulations: Dispose of 2-Chlorostyrene waste and contaminated materials at an approved

waste disposal plant.[2][5] All disposal practices must be in accordance with local, state, and

federal regulations.

Consultation: Before implementing land disposal, consult with environmental regulatory

agencies for guidance on acceptable practices.[6]

Workflow for Safe Handling of 2-Chlorostyrene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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